Cas no 143163-91-1 (Benzenethiol,2-amino-3,6-difluoro-)

• Product Name: Benzenethiol,2-amino-3,6-difluoro-
• CAS No: 143163-91-1
• MF: C₆H₅F₂NS
• MW: 161.17240691185
• CID: 108193
• PubChem ID: 45090750
• Update Time: 2025-04-18

Benzenethiol,2-amino-3,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol,2-amino-3,6-difluoro-
• 2-amino-3,6-difluorobenzenethiol
• AKOS014316530
• DTXSID30666698
• 2-Amino-3,6-difluorobenzene-1-thiol
• 143163-91-1

• Inchi： 1S/C6H5F2NS/c7-3-1-2-4(8)6(10)5(3)9/h1-2,10H,9H2
• InChI Key： LQAAHISVVWINDJ-UHFFFAOYSA-N
• SMILES： SC1C(=CC=C(C=1N)F)F

Computed Properties

• Exact Mass: 161.01115
• Monoisotopic Mass: 161.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27A^2
• XLogP3: 1.6

Experimental Properties

• PSA: 26.02